Cas no 50826-02-3 (3-Chloro-5-nitrobenzamide)

• Product Name: 3-Chloro-5-nitrobenzamide
• CAS No: 50826-02-3
• MF: C₇H₅ClN₂O₃
• MW: 200.57920050621
• CID: 363993
• PubChem ID: 12341508
• Update Time: 2025-07-31

3-Chloro-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-nitrobenzamide
• Benzamide, 3-chloro-5-nitro-
• DTXSID60492008
• SB77540
• AKOS017498560
• 50826-02-3

• Inchi： 1S/C7H5ClN2O3/c8-5-1-4(7(9)11)2-6(3-5)10(12)13/h1-3H,(H2,9,11)
• InChI Key： IUMPAHZPQJBKTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(N)=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.99895
• Monoisotopic Mass: 199.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 86.23